Cas no 1805915-37-0 (3-(2-Bromopropanoyl)-2-(methylthio)benzoic acid)

• Product Name: 3-(2-Bromopropanoyl)-2-(methylthio)benzoic acid
• CAS No: 1805915-37-0
• MF: C₁₁H₁₁BrO₃S
• MW: 303.172241449356
• CID: 4949190
• Update Time: 2025-10-19

3-(2-Bromopropanoyl)-2-(methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromopropanoyl)-2-(methylthio)benzoic acid

• Inchi： 1S/C11H11BrO3S/c1-6(12)9(13)7-4-3-5-8(11(14)15)10(7)16-2/h3-6H,1-2H3,(H,14,15)
• InChI Key： NKDLLWJIATVDAA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C(=O)O)C=1SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 2.8
• Topological Polar Surface Area: 79.7

Additional information on 3-(2-Bromopropanoyl)-2-(methylthio)benzoic acid

Comprehensive Overview of 3-(2-Bromopropanoyl)-2-(methylthio)benzoic acid (CAS No. 1805915-37-0)

3-(2-Bromopropanoyl)-2-(methylthio)benzoic acid (CAS No. 1805915-37-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique bromopropanoyl and methylthio functional groups, serves as a versatile intermediate in the development of novel therapeutic agents and biologically active molecules. Its molecular structure, which combines a benzoic acid backbone with strategically placed substituents, makes it a valuable building block for medicinal chemistry applications.

The growing interest in 3-(2-Bromopropanoyl)-2-(methylthio)benzoic acid is driven by its potential role in addressing contemporary challenges in drug discovery. Researchers are increasingly exploring its utility in the synthesis of small-molecule inhibitors and targeted therapies, particularly in areas such as oncology and infectious diseases. The compound's ability to modulate biological pathways through its reactive bromine and thioether groups has positioned it as a key player in the development of next-generation pharmaceuticals.

From a chemical properties perspective, 3-(2-Bromopropanoyl)-2-(methylthio)benzoic acid exhibits notable stability under standard laboratory conditions, making it suitable for a wide range of synthetic applications. Its solubility profile in common organic solvents, such as dimethyl sulfoxide (DMSO) and dichloromethane, facilitates its use in various reaction schemes. Additionally, the compound's melting point and spectroscopic characteristics have been well-documented, providing researchers with reliable data for quality control and analytical purposes.

The synthetic utility of 3-(2-Bromopropanoyl)-2-(methylthio)benzoic acid extends to its role in cross-coupling reactions, where it serves as a precursor for the introduction of aryl and alkyl groups. This capability is particularly valuable in the construction of complex molecular architectures, which are often required for the development of highly selective and potent drugs. Recent advancements in catalytic methodologies have further enhanced the efficiency of these transformations, underscoring the compound's relevance in modern organic synthesis.

In the context of market dynamics, the demand for 3-(2-Bromopropanoyl)-2-(methylthio)benzoic acid has been steadily increasing, driven by its applications in academic research and industrial R&D. Suppliers and manufacturers are responding to this trend by optimizing production processes to ensure consistent purity and yield. Furthermore, the compound's compatibility with green chemistry principles has made it a subject of interest for sustainable synthesis initiatives, aligning with global efforts to reduce the environmental impact of chemical manufacturing.

Looking ahead, 3-(2-Bromopropanoyl)-2-(methylthio)benzoic acid is poised to play a pivotal role in the advancement of precision medicine and personalized therapeutics. Its unique structural features and reactivity profile offer endless possibilities for innovation in drug design. As the scientific community continues to unravel its full potential, this compound is expected to remain at the forefront of cutting-edge research and technological breakthroughs.